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For researchers, scientists, and drug development professionals venturing into network

analysis, understanding the dynamics of Border Gateway Protocol (BGP) routing is crucial.

This guide provides a comparative overview of methodologies to generate time-series datasets

of advertised routes for a specific Autonomous System (AS), in this case, AS1928370. We will

explore publicly available data sources and open-source tools, presenting supporting protocols

and data structures for effective analysis.

Public BGP Data Repositories: The Foundation for
Time-Series Analysis
The primary sources for historical BGP data are public repositories that collect routing

information from a global network of vantage points. Two of the most prominent repositories

are:

RIPE NCC's Routing Information Service (RIS): RIS collects and stores Internet routing data

from a globally distributed set of Remote Route Collectors (RRCs).[1][2][3] This data is

accessible through various tools and raw data dumps.[1][2]

University of Oregon's RouteViews: Similar to RIS, RouteViews collects BGP data from a

wide range of peers, providing valuable insights into the global routing table.[4][5][6] The

data is available via archives and a dedicated API.[5][7]
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Both repositories store data in the Multi-threaded Routing Toolkit (MRT) format, which can

capture BGP update messages, withdrawals, and routing table dumps.[8]

Comparison of Tools for Data Extraction and
Analysis
Several tools can be utilized to query these repositories and construct a time-series dataset for

AS1928370. The choice of tool depends on the desired level of detail, the complexity of the

analysis, and the user's technical expertise.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://bgp.guru/2019/01/30/mrt-dumps-with-gobgp/
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tool Description
Data
Sources

Access
Method

Key
Features

Best Suited
For

RIPEstat

A web-based

interface and

API providing

access to a

vast

collection of

Internet-

related data,

including

BGP routing

information

from RIS.[9]

[10]

RIPE RIS
Web UI,

REST API

- Historical

routing status

and history.

[11][12]- BGP

update

activity.[13]-

User-friendly

interface.

Quick, high-

level analysis

and

visualization

of routing

history.

BGPStream

A C library

and Python

framework for

the analysis

of live and

historical

BGP data.

[14][15]

RIPE RIS,

RouteViews

C API,

Python API

- Fine-

grained

filtering of

BGP

records.-

Processing of

large-scale

datasets.-

Customizable

analysis

workflows.

[14]

In-depth,

programmatic

analysis of

BGP data for

research

purposes.

BGPlay A web-based

tool that

visualizes

BGP route

changes over

time.[16][17]

It is

integrated

RIPE RIS Web UI - Graphical

representatio

n of AS

paths.-

Animation of

routing

changes.-

Identification

of routing

Visual

analysis of

specific

routing

events and

understandin

g AS path

dynamics.
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with

RIPEstat.[16]

events like

hijacks and

leaks.[16]

Experimental Protocols for Time-Series Data
Generation
Here, we outline detailed methodologies for generating a time-series dataset of AS1928370's

advertised routes using the compared tools.

Protocol 1: Using RIPEstat for a High-Level Time-Series
Dataset
This protocol is suitable for researchers seeking a quick overview of the routing history of

AS1928370.

Objective: To obtain a time-series dataset of prefixes originated by AS1928370.

Methodology:

Access the RIPEstat Data API: Utilize the routing-history endpoint.[12]

Formulate the API Query: Construct a URL to query for AS1928370.

https://stat.ripe.net/data/routing-history/data.json?resource=AS1928370

Specify Time Interval (Optional): Use the starttime and endtime parameters for a specific

period.

Process the JSON Output: The output will contain a list of prefixes originated by AS1928370
and the timelines of their announcements.[12]

Data Structuring: Parse the JSON response and structure the data into a table with the

following columns: prefix, starttime, endtime, peer_count.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://labs.ripe.net/author/vastur/bgplay-integrated-in-ripestat/
https://labs.ripe.net/author/vastur/bgplay-integrated-in-ripestat/
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://stat.ripe.net/docs/data-api/api-endpoints/routing-history
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://stat.ripe.net/docs/data-api/api-endpoints/routing-history
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Using BGPStream for a Detailed Time-Series
Dataset
This protocol is designed for in-depth analysis, allowing for the examination of individual BGP

update messages.

Objective: To create a detailed time-series dataset of BGP announcements and withdrawals

related to AS1928370.

Methodology:

Install PyBGPStream: Set up the Python environment for BGPStream.

Develop a Python Script: Write a script to iterate through BGP data and filter for records

related to AS1928370.

Configure BGPStream:

Set the data source to RIPE RIS and/or RouteViews.

Define the time interval of interest.

Filter the stream for records where AS1928370 is the origin AS.

Process BGP Records: For each BGP record, extract relevant information from the BGP

update messages.[18][19]

Data Structuring: Store the extracted data in a structured format (e.g., CSV or a database)

with the following fields: timestamp, record_type (announcement/withdrawal), prefix,

as_path, communities.

Quantitative Data Summary
The following table showcases the typical quantitative data that can be extracted for a time-

series analysis of AS1928370's advertised routes.
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Metric Description
Example Data Point
(Hypothetical)

Advertised Prefixes
The number of unique IP

prefixes announced by the AS.
15

Announcements

The count of BGP messages

announcing a new or updated

route.

120 per hour

Withdrawals

The count of BGP messages

withdrawing a previously

announced route.

30 per hour

AS Path Length (Avg)

The average number of ASes

in the path to the announced

prefixes.

4.2

Origin Changes

The number of times a prefix is

announced with a different

origin AS.

2

Peer Visibility

The number of monitoring

peers that observe the

announced routes.

95%

Visualizations
Visualizing the data collection and analysis workflow can provide clarity. The following diagrams

are generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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